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Compound of Interest

Compound Name: Flufenoxadiazam

Cat. No.: B15563892

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Flufenoxadiazam, a novel fungicide, with
existing alternatives for controlling key agricultural diseases. The information is intended to
support researchers and professionals in evaluating its potential applications and performance.
Flufenoxadiazam, to be marketed as Adapzo® Active, is a first-in-class fungicide developed
by BASF that functions as a histone deacetylase (HDAC) inhibitor.[1][2][3] This unique mode of
action offers a promising solution for managing fungal strains that have developed resistance to
existing fungicides.[4][5]

Geographical Performance and Target Diseases

BASF has initiated the registration process for Flufenoxadiazam in Brazil, Paraguay, and
Bolivia, key soybean-producing regions where Asian Soybean Rust (ASR), caused by
Phakopsora pachyrhizi, poses a significant threat to crop yields.[2][3][5] ASR can lead to yield
losses of up to 90% if not effectively controlled.[2][5] Flufenoxadiazam has demonstrated
"breakthrough control" of ASR and consistently outperforms existing products on the market in
these regions.[2][5]

Beyond ASR, Flufenoxadiazam is also effective against other devastating phytopathogenic
diseases, including brown rust on wheat (Puccinia triticina) and corn rust.[6][7]

While specific quantitative performance data from diverse geographical field trials are not yet
publicly available pending regulatory approvals and market introduction around 2029, this
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guide provides a comparative analysis based on the performance of current leading fungicides

for the same target diseases.[1][2]

Comparison with Alternative Fungicides

The following tables summarize the performance of commonly used fungicides for the control

of Asian Soybean Rust and Wheat Brown Rust. This data, gathered from various field trials,

provides a benchmark for evaluating the potential impact of Flufenoxadiazam.

Table 1: Performance of Alternative Fungicides Against Asian Soybean Rust (Phakopsora

pachyrhizi)
o ] Average ) Geographical
Fungicide Active ] Yield )
. Disease Regions of
Class Ingredient(s) Response .
Control (%) Trials
o ) Southeastern
) Tebuconazole, Significant yield )
Triazoles ) 29 - 66 ) United States,
Propiconazole increase )
Brazil
) o ) Southeastern
o Azoxystrobin, Significant yield )
Strobilurins , 33-94 _ United States,
Pyraclostrobin increase )
Brazil
SDHIs Variable,
(Succinate o concerns of )
Benzovindiflupyr Mixed Europe
dehydrogenase reduced
inhibitors) sensitivity
Mixtures o ) ) ]
) Tebuconazole + Significant yield Brazil, United
(Triazole + ) ) 36 - 65 )
o Trifloxystrobin increase States
Strobilurin)
o Used in mixtures  Enhances yield
Multi-site Mancozeb, ) o )
o _ to improve protection in Brazil
inhibitors Chlorothalonil ] ]
efficacy mixtures

Note: Efficacy can vary based on disease pressure, timing of application, and local pathogen

populations. Data compiled from multiple studies.[8][9][10][11]
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Table 2: Performance of Alternative Fungicides Against Wheat Brown Rust (Puccinia triticina)

o ] Average ) Geographical
Fungicide Active . Yield )
) Disease Regions of
Class Ingredient(s) Response .
Control (%) Trials
Tebuconazole, o ) Europe, North
] ) Good to Significant yield ]
Triazoles Propiconazole, ) America,
) Excellent increase )
Prothioconazole Pakistan
o ) Good to Significant yield Europe, North
Strobilurins Azoxystrobin ) ]
Excellent increase America
SDHIs _
] ) Robust yield
(Succinate Bixafen, ) o
High protection in Europe
dehydrogenase Fluxapyroxad ]
0 mixtures
inhibitors)
Bixafen +
Fluopyram +
Prothioconazole ]
Robust yield
) (Ascra Xpro), ) O
Mixtures High protection in Europe

Fluxapyroxad +
Mefentrifluconaz
ole (Revystar
XE)

mixtures

Note: The performance of fungicides can be influenced by the presence of resistant strains.
Data compiled from multiple studies.[6][12][13][14][15][16]

Experimental Protocols

The data presented for alternative fungicides are based on established experimental protocols

for fungicide efficacy trials. A generalized methodology is outlined below.

Objective: To evaluate the efficacy of fungicides in controlling the target disease (e.g., Asian

Soybean Rust or Wheat Brown Rust) and their impact on crop yield.

Experimental Design:
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e Layout: Randomized Complete Block Design (RCBD) with a minimum of three to four
replications per treatment.

e Plot Size: Small plots, typically ranging from 20m?2 to 60m2.

e Treatments:
o Untreated control (no fungicide application).
o Fungicide treatments applied at recommended dosages and timings.
o Standard commercial fungicide for comparison.

Fungicide Application:

o Timing: Applications are typically initiated at the first sign of disease or at a specific crop
growth stage (e.g., flowering in soybeans, flag leaf emergence in wheat). Multiple
applications may be made at intervals of 14-21 days, depending on the trial's objectives and

disease pressure.
o Equipment: Calibrated backpack or tractor-mounted sprayers to ensure uniform coverage.
Data Collection and Analysis:
e Disease Assessment:

o Disease Severity: Visually assessed as the percentage of leaf area affected by the
disease. Standardized rating scales, such as Cobb's diagrammatic scale for rusts, are

often used.

o Area Under the Disease Progress Curve (AUDPC): Calculated from sequential disease
severity assessments over time to provide an integrated measure of disease development.

 Yield Data: Harvested from the central rows of each plot to determine grain yield ( kg/ha )
and other quality parameters like thousand-grain weight.

 Statistical Analysis: Analysis of Variance (ANOVA) is used to determine significant
differences between treatments for disease severity, AUDPC, and yield.
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Mandatory Visualizations

Signaling Pathway of Flufenoxadiazam

Flufenoxadiazam's novel mode of action involves the inhibition of histone deacetylases
(HDACS) in fungi.[1] HDACs are enzymes that play a crucial role in regulating gene expression
by removing acetyl groups from histone proteins. By inhibiting HDACs, Flufenoxadiazam leads
to hyperacetylation of histones, which alters gene transcription and ultimately disrupts fungal
growth and pathogenesis.[1][17]
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Caption: Mechanism of action of Flufenoxadiazam.
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Experimental Workflow for Fungicide Efficacy Trial

The following diagram illustrates the typical workflow for conducting a field trial to evaluate the
performance of a new fungicide like Flufenoxadiazam.
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Caption: Workflow of a typical fungicide field trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15563892#performance-validation-of-
flufenoxadiazam-in-different-geographical-regions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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